Cas no 53844-98-7 (2,4-Dihydroxy-5-nitrobenzaldehyde)

2,4-Dihydroxy-5-nitrobenzaldehyde structure
53844-98-7 structure
Product Name:2,4-Dihydroxy-5-nitrobenzaldehyde
CAS No:53844-98-7
MF:C7H5NO5
MW:183.118302106857
MDL:MFCD06009697
CID:821610
PubChem ID:735456
Update Time:2025-04-19

2,4-Dihydroxy-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dihydroxy-5-nitrobenzaldehyde
    • benzaldehyde, 2,4-dihydroxy-5-nitro-
    • 2,4-dihydroxy-5-nitro-benzaldehyde
    • AKOS000273766
    • CS-0206918
    • DTXSID40352772
    • ALBB-026239
    • STL416925
    • 53844-98-7
    • SCHEMBL1607530
    • MWDICCJVJOMHSI-UHFFFAOYSA-N
    • MFCD06009697
    • MDL: MFCD06009697
    • Inchi: 1S/C7H5NO5/c9-3-4-1-5(8(12)13)7(11)2-6(4)10/h1-3,10-11H
    • InChI Key: MWDICCJVJOMHSI-UHFFFAOYSA-N
    • SMILES: OC1=CC(=C(C=O)C=C1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 183.01675
  • Monoisotopic Mass: 183.01677226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 100.67

2,4-Dihydroxy-5-nitrobenzaldehyde Pricemore >>

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2,4-Dihydroxy-5-nitrobenzaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:53844-98-7)2,4-Dihydroxy-5-nitrobenzaldehyde
Order Number:A1163256
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:17
Price ($):1074.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:53844-98-7)2,4-Dihydroxy-5-nitrobenzaldehyde
A1163256
Purity:99%
Quantity:10g
Price ($):1074.0
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